Cas no 812675-62-0 (4-[(4-Boc-1-piperazinyl)methyl]quinoline)

• Product Name: 4-[(4-Boc-1-piperazinyl)methyl]quinoline
• CAS No: 812675-62-0
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• MDL: MFCD32662364
• CID: 5521366
• Update Time: 2025-09-23

4-[(4-Boc-1-piperazinyl)methyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Boc-1-piperazinyl)methyl]quinoline

• MDL： MFCD32662364
• Inchi： 1S/C19H25N3O2/c1-19(2,3)24-18(23)22-12-10-21(11-13-22)14-15-8-9-20-17-7-5-4-6-16(15)17/h4-9H,10-14H2,1-3H3
• InChI Key： KBNQLWXDIULPLY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CC2C3C(N=CC=2)=CC=CC=3)CC1

Additional information on 4-[(4-Boc-1-piperazinyl)methyl]quinoline

Recent Advances in the Study of 4-[(4-Boc-1-piperazinyl)methyl]quinoline (CAS: 812675-62-0) in Chemical Biology and Pharmaceutical Research

The compound 4-[(4-Boc-1-piperazinyl)methyl]quinoline (CAS: 812675-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This quinoline derivative, characterized by its Boc-protected piperazine moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in modulating key biological pathways, making it a valuable scaffold for the design of novel therapeutics.

One of the primary research focuses involving 4-[(4-Boc-1-piperazinyl)methyl]quinoline has been its role in the development of kinase inhibitors. Kinases are pivotal in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory activity against specific kinases, with promising results in preclinical models. The Boc-protecting group in the molecule allows for further functionalization, enabling the exploration of diverse chemical space to optimize pharmacological properties.

In addition to its applications in kinase inhibition, recent studies have explored the compound's utility in the design of antimicrobial agents. The quinoline core is known for its broad-spectrum antimicrobial activity, and the incorporation of the piperazine moiety enhances its bioavailability and target specificity. Preliminary findings suggest that derivatives of 4-[(4-Boc-1-piperazinyl)methyl]quinoline exhibit significant activity against drug-resistant bacterial strains, offering a potential avenue for addressing the global challenge of antimicrobial resistance.

Another noteworthy area of research involves the use of this compound in the development of central nervous system (CNS) therapeutics. The ability of the quinoline scaffold to cross the blood-brain barrier, combined with the modulatory effects of the piperazine group, has led to investigations into its potential for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that derivatives of 4-[(4-Boc-1-piperazinyl)methyl]quinoline can interact with neurotransmitter receptors and exhibit neuroprotective effects in vitro and in vivo.

From a synthetic chemistry perspective, advancements have been made in the efficient production and modification of 4-[(4-Boc-1-piperazinyl)methyl]quinoline. Novel catalytic methods and green chemistry approaches have been employed to enhance the yield and purity of the compound, facilitating its broader application in medicinal chemistry. These synthetic innovations not only improve the scalability of production but also enable the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In conclusion, 4-[(4-Boc-1-piperazinyl)methyl]quinoline (CAS: 812675-62-0) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibition and antimicrobial development to CNS therapeutics, underpinned by recent advancements in synthetic methodologies. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals. Future studies will likely focus on optimizing its derivatives for clinical translation and exploring new therapeutic indications.